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Cat. No.: B1502228
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Arecaidine-d5 is the deuterium-labeled form of Arecaidine, a psychoactive alkaloid naturally
found in the areca nut, the fruit of the Areca catechu palm.[1][2] Arecaidine itself is a primary
metabolite of arecoline, the most abundant alkaloid in the nut, formed through hydrolysis.[1][3]
In the complex matrix of biological samples and commercial areca products, accurately
quantifying specific alkaloids is a significant analytical challenge. Arecaidine-d5 (CAS Number:
131448-17-4) serves as a critical tool for researchers, particularly as an internal standard for
guantitative analysis by mass spectrometry.[4][5] Its five deuterium atoms give it a distinct
mass-to-charge ratio from its unlabeled counterpart, without significantly altering its chemical
behavior. This property is the cornerstone of the isotope dilution method, which allows for
highly accurate and precise quantification by correcting for sample loss and matrix effects
during analysis. This guide provides a comprehensive overview of the properties, applications,
and analytical methodologies associated with Arecaidine-d5 for researchers in pharmacology,
toxicology, and drug development.

Physicochemical and Handling Properties

The accurate application of Arecaidine-d5 begins with a thorough understanding of its
fundamental properties and proper handling procedures. These characteristics are essential for
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preparing accurate standard solutions and ensuring the compound's stability.

Property Value Source(s)

CAS Number 131448-17-4 [6][7][8]
2,6-dideuterio-1-

Synonyms (trideuteriomethyl)-3,6-dihydro-  [8]
2H-pyridine-5-carboxylic acid

Molecular Formula C7HeDsNO:2 [7]

Molecular Weight 146.20 g/mol (Free Base) [8]

Molecular Weight (HBr Salt) 227.11 g/mol [6][9][10]

Appearance Tan Solid [O1[11]

Chemical Purity Typically =98% [6]

Isotopic Purity Typ.ically =99% (d5 [6]
enrichment)

Solubility Soluble in Water and Methanol  [9]

Storage Conditions -20°C for long-term stability [9][10]

Handling Precautions: Small volumes of the powdered compound may become entrapped in

the product vial's cap during shipment. It is recommended to briefly centrifuge the vial before

opening to ensure all material is collected at the bottom.[9] As with all areca alkaloids, this

compound should be handled with appropriate personal protective equipment, as the unlabeled

form is toxic.[4]

Biological Context and Mechanism of Action

To appreciate the utility of Arecaidine-d5, one must understand the biological role of its non-

labeled analogue, Arecaidine. Arecaidine is a potent inhibitor of gamma-aminobutyric acid

(GABA) reuptake.[1][12] By blocking the GABA transporters, it increases the concentration of

GABA in the synaptic cleft, leading to sedative effects.[1] This mechanism contrasts with its

precursor, arecoline, which is a cholinergic agonist that stimulates the parasympathetic nervous

system.[13]
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The metabolism of arecaidine is complex and involves multiple pathways, including N-
oxidation, the formation of mercapturic acid conjugates, and conjugation with glycine or
glycerol.[3][14] A significant metabolic route is the reduction of the carbon-carbon double bond
to form N-methylnipecotic acid.[14][15] The existence of these numerous metabolites
underscores the necessity of stable isotope-labeled standards like Arecaidine-d5 for
accurately tracing and quantifying the parent compound and its metabolic fate in complex
biological systems.[14]

Metabolic Pathways

Arecoline Hydrolysis Arecaidine (e.q., Reduction, Conjugatlon)>

Metabolites

Click to download full resolution via product page

Metabolic conversion of Arecoline to Arecaidine and its subsequent metabolites.

Analytical Applications & Methodologies

The primary and most critical application of Arecaidine-d5 is as an internal standard in isotope
dilution mass spectrometry, most commonly coupled with liquid chromatography (LC-MS/MS).
This technique is the gold standard for quantitative analysis in complex matrices.

Principle of Isotope Dilution Mass Spectrometry

The core principle relies on adding a known quantity of the stable isotope-labeled standard
(Arecaidine-d5) to an unknown sample at the earliest stage of sample preparation.[4] The
labeled standard is nearly chemically identical to the endogenous analyte (Arecaidine), so it
behaves identically during extraction, cleanup, and chromatographic separation. Any loss of
analyte during sample processing will be accompanied by a proportional loss of the internal
standard. In the mass spectrometer, the analyte and the standard are easily distinguished by
their mass difference. The concentration of the analyte is then determined by the ratio of the
signal from the analyte to the signal from the standard, which remains constant regardless of
sample loss.

Experimental Protocol: Quantitative Analysis of
Arecaidine using LC-MS/MS
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This protocol provides a validated methodology for the quantification of areca alkaloids in liquid
extracts using Arecaidine-d5 as an internal standard.

1. Preparation of Standard Solutions:

o Accurately weigh the Arecaidine-d5 standard. Use of an "Exact Weight" certificate, if
provided by the vendor, is recommended for highest accuracy.[10]

e Prepare a stock solution in a suitable solvent such as methanol or water.
o Perform serial dilutions to create working standard solutions and calibration curve standards.
2. Sample Preparation:

e For a liquid sample (e.qg., biological fluid, product extract), transfer a precise volume (e.g., 10
pL) into a clean vial.[5]

 Internal Standard Spiking: Add a fixed amount of the Arecaidine-d5 internal standard to the
sample. For example, add 50 ng of Arecaidine-d5.[5] This step is critical and must be done
for every sample, calibrator, and quality control sample.

 Dilute the final mixture to a suitable volume (e.g., 1000 pL) with an appropriate diluent, such
as 1% trifluoroacetic acid (TFA) in water, to ensure compatibility with the LC mobile phase.[5]

» Vortex the sample to ensure homogeneity.
3. LC-MS/MS Analysis:
 Inject a small volume (e.g., 8 yL) of the prepared sample into the LC-MS/MS system.[5]

e The system will chromatographically separate the alkaloids before they enter the mass
spectrometer.

e The mass spectrometer will be set to monitor the specific mass transitions for both
Arecaidine and Arecaidine-d5 (Selected Reaction Monitoring or SRM).

4. Data Analysis:
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e Generate a calibration curve by plotting the peak area ratio (Arecaidine / Arecaidine-d5)
against the known concentrations of the calibration standards.

o Calculate the concentration of Arecaidine in the unknown samples by interpolating their
measured peak area ratios from the calibration curve.
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Workflow for quantitative analysis using Arecaidine-d5 as an internal standard.
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Protocol: Verification of Isotopic Purity and Identity

It is good practice to verify the identity and isotopic enrichment of a new batch of labeled
standard. This ensures the integrity of the quantitative data generated.

1. High-Resolution Mass Spectrometry (HR-MS):
» Objective: To confirm the exact mass and isotopic distribution.

e Methodology: Infuse a dilute solution of Arecaidine-d5 directly into an HR-MS instrument
(e.g., TOF or Orbitrap).

o Expected Outcome: The resulting spectrum should show a mass cluster centered at the
expected mass for the deuterated compound (e.g., [M+H]* of ~147.11 Da). The relative
intensity of the M+0 peak (unlabeled Arecaidine) should be very low, consistent with the
specified isotopic purity.[16]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

» Objective: To confirm the positions of deuterium labeling and quantify enrichment at each
site.[17]

e 1H NMR Analysis: Dissolve the compound in a suitable deuterated solvent (e.g., DMSO-d6).
The *H NMR spectrum should show a significant reduction or complete absence of signals
corresponding to the protons on the N-methyl group and at the C2 and C6 positions of the
pyridine ring. The degree of deuteration can be estimated by comparing the integration of
any residual proton signals to the integrals of non-deuterated positions.

e 2H NMR Analysis: A deuterium NMR spectrum would show signals at the chemical shifts
corresponding to the labeled positions, providing direct confirmation of deuterium
incorporation.

Conclusion

Arecaidine-d5 (CAS: 131448-17-4) is an indispensable tool for scientific research into areca
nut alkaloids. Its role as an internal standard in isotope dilution mass spectrometry provides the
accuracy and reliability required to quantify Arecaidine in complex biological and commercial
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samples. By enabling precise measurement, Arecaidine-d5 facilitates critical research in

toxicology, pharmacology, and public health, helping to elucidate the metabolic fate and

biological effects of one of the world's most commonly used psychoactive substances.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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